Cas no 100009-99-2 (4-Phenanthrenol,1-[2-(dimethylamino)ethyl]-3,6,7-trimethoxy-)

• Product name: 4-Phenanthrenol,1-[2-(dimethylamino)ethyl]-3,6,7-trimethoxy-
• CAS No: 100009-99-2
• MF: C₂₁H₂₅NO₄
• MW: 355.4275
• CID: 229849
• PubChem ID: 180748

4-Phenanthrenol,1-[2-(dimethylamino)ethyl]-3,6,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Phenanthrenol,1-[2-(dimethylamino)ethyl]-3,6,7-trimethoxy-
• 1-[2-(dimethylamino)ethyl]-3,6,7-trimethoxyphenanthren-4-ol
• DTXSID70142860
• 100009-99-2
• 1-(2-Dimethylaminoethyl)-3,6,7-trimethoxyphenanthren-4-ol

• Inchi： InChI=1S/C21H25NO4/c1-22(2)9-8-14-11-19(26-5)21(23)20-15(14)7-6-13-10-17(24-3)18(25-4)12-16(13)20/h6-7,10-12,23H,8-9H2,1-5H3
• InChI Key： HVZVJBZDWBORKU-UHFFFAOYSA-N
• SMILES： CN(C)CCC1C2=C(C3C(C=C2)=CC(OC)=C(OC)C=3)C(O)=C(OC)C=1

Computed Properties

• Exact Mass: 355.17845
• Monoisotopic Mass: 355.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 535.4°Cat760mmHg
• Flash Point: 277.6°C
• Refractive Index: 1.624
• PSA: 51.16
• LogP: 3.82850